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Compound of Interest

Compound Name: ACHN-975 TFA

Cat. No.: B3047518

For Research Use Only. Not for human or veterinary use.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling ACHN-975 TFA. Given the absence of a specific
Safety Data Sheet (SDS) for ACHN-975 TFA, a cautious approach is mandatory. The
information herein is based on the known hazards of its trifluoroacetic acid (TFA) salt and
general best practices for handling potent, novel research compounds.

ACHN-975 is a selective inhibitor of LpxC, an enzyme essential for the biosynthesis of lipid A in
Gram-negative bacteria.[1] While the specific toxicology of ACHN-975 has not been fully
elucidated, the trifluoroacetic acid component is known to be corrosive, capable of causing
severe skin burns and eye damage. Therefore, ACHN-975 TFA must be handled with extreme
care to prevent exposure.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to minimize the risk of exposure through inhalation,

dermal contact, and ingestion.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with powder-
free nitrile gloves. Change
outer glove immediately upon
contamination or every 30-60

minutes.

Prevents direct skin contact.
Double gloving provides an
additional barrier in case of a
tear or puncture in the outer

glove.

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles.

Protects eyes from splashes of
solutions containing ACHN-
975 TFA.

Face Protection

Face shield, worn in addition to
safety glasses or goggles,
especially when handling
larger quantities or when there

is a significant splash risk.

Provides a full facial barrier

against splashes and aerosols.

Body Protection

A disposable, low-permeability
laboratory coat or gown with
long sleeves and tight-fitting

cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
recommended when handling
the solid compound outside of
a certified chemical fume hood
to prevent inhalation of fine

particles.

Minimizes the risk of inhaling
the compound, especially in its

powdered form.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring personnel safety.
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Aspect Procedure

All handling of ACHN-975 TFA, both in solid and

solution form, should be conducted in a certified
Handling chemical fume hood to minimize inhalation

exposure. Use appropriate, calibrated

equipment for all measurements.

Store in a tightly sealed container in a cool, dry,
and well-ventilated area, away from

Storage (Solid) incompatible materials such as strong oxidizing
agents, reducing agents, strong bases, and
metals.[2]

Stock solutions should be stored at -20°C for up
Storage (Solution) to one month or at -80°C for up to six months to

maintain stability.[3]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.
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Emergency Situation First Aid and Spill Response

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ) )
Remove contaminated clothing and shoes. Seek

immediate medical attention.

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )

artificial respiration. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
_ with an inert absorbent material (e.g., sand,
spill diatomaceous earth) and collect it into a
suitable, closed container for disposal. Do not

allow the material to enter drains or waterways.

Disposal Plan

All waste containing ACHN-975 TFA must be treated as hazardous waste and disposed of in
accordance with all local, state, and federal regulations.
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Waste Type Disposal Procedure
) Collect in a clearly labeled, sealed container for
Solid Waste .
hazardous chemical waste.
Collect in a clearly labeled, sealed container for
Liquid Waste hazardous chemical waste. Do not dispose of

down the drain.

Contaminated PPE

Dispose of as hazardous waste in a designated,

sealed container.

Visual Guidance for Safe Handling Workflow

The following diagram illustrates the standard operational workflow for handling ACHN-975

TFA, from receipt to disposal, emphasizing critical safety checkpoints.
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Preparation

Receive ACHN-975 TFA

;
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;

Don Appropriate PPE

Handling (ianume Hood)

Prepare Workstation

;

Weigh Solid Compound

;

Prepare Stock Solution

:

Perform Experiment

Post-Héndling

Decontaminate Workstation

;

Dispose of Hazardous Waste

;

Doff PPE Correctly

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of ACHN-975 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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